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Compound of Interest

Compound Name: 2,3,3-Trimethylindolenine

Cat. No.: B142774

An In-depth Technical Guide on the Physical Properties of 2,3,3-Trimethylindolenine
For Researchers, Scientists, and Drug Development Professionals

Abstract: 2,3,3-Trimethylindolenine, a heterocyclic aromatic organic compound, serves as a
crucial intermediate in the synthesis of various dyes, particularly cyanine dyes used as labeling
reagents and in imaging agents.[1][2][3] Its physical properties are fundamental to its
application in synthetic chemistry, influencing reaction conditions, purification methods, and
storage. This guide provides a comprehensive overview of the core physical properties of
2,3,3-Trimethylindolenine, details the experimental protocols for their determination, and
presents logical workflows for these procedures.

Core Physical and Chemical Properties

The key physical and chemical identifiers for 2,3,3-Trimethylindolenine are summarized
below. This data is essential for handling, storage, and application in a laboratory setting.
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Property

Value

Molecular Formula

C11H1aN[1][4][5]

Molecular Weight 159.23 g/mol [1][4][5]

Appearance Clear yellow to red-brown liquid[5][6][7]
Melting Point 6-8 °C[6][7][8]

Boiling Point 228-229 °C @ 744 mmHg[1][4][6]
Density 0.992 g/mL at 25 °C[1][6]

Refractive Index

n20/D 1.549[1][6]

Flash Point

93 °C (199.4 °F)[1][4]

Vapor Pressure

0.118 mmHg at 25°C[5][6]

Solubility

Soluble in chloroform, toluene, dichlorobenzene;
Insoluble in water[1][2][3][6][9]

CAS Number

1640-39-7[5][6]

Experimental Protocols for Property Determination

The following sections detail the standard laboratory procedures for determining the key
physical properties of 2,3,3-Trimethylindolenine.

Melting Point Determination

The melting point is determined by observing the temperature range over which the solid-to-
liquid phase transition occurs.[10] For a substance like 2,3,3-Trimethylindolenine, which has a
melting point near room temperature, the sample would first need to be cooled and solidified.

Methodology: Capillary Tube Method[11]

o Sample Preparation: A small sample of 2,3,3-Trimethylindolenine is introduced into a
freezer or cold bath to solidify it. The solidified sample is then quickly crushed into a fine
powder. A small amount of this powder is packed into a capillary tube, sealed at one end, to
a height of 1-2 mm.[11][12]
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Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[10] This assembly is placed in a melting point apparatus
(such as a Thiele tube or a digital Mel-Temp apparatus) containing a heat-transfer fluid (e.g.,
mineral oil).[10]

Heating and Observation: The apparatus is heated slowly and steadily, at a rate of
approximately 1-2°C per minute, especially near the expected melting point.[10]

Data Recording: Two temperatures are recorded:
o Ti: The temperature at which the first drop of liquid appears.
o T2: The temperature at which the entire sample has completely liquefied.

Result: The melting point is reported as the range T1 - T2. For pure compounds, this range is
typically narrow (0.5-1.0°C).[10]
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Workflow for Melting Point Determination.
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Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[13][14]

Methodology: Thiele Tube Method[14][15]

Sample Preparation: A small amount (a few milliliters) of 2,3,3-Trimethylindolenine is
placed into a small test tube (fusion tube).[13][15]

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the test tube containing the liquid.[15]

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing mineral oil. The thermometer bulb should be level with the sample.[14]

e Heating and Observation: The side arm of the Thiele tube is heated gently.[14] As the
temperature rises, air trapped in the capillary tube will bubble out. The heating is continued
until a rapid and continuous stream of bubbles emerges from the capillary tip.[15]

o Data Recording: The heat source is removed, and the liquid is allowed to cool. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
recorded. This is the boiling point.[14]
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Workflow for Boiling Point Determination.
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Density Determination

Density is the mass of a substance per unit volume (p = m/V).[16] For a liquid, this is typically
determined by accurately measuring the mass of a known volume.

Methodology: Using a Graduated Cylinder and Balance[17][18]

e Measure Mass of Empty Cylinder: An empty, dry measuring cylinder (e.g., 10 mL or 25 mL)
is placed on a digital balance, and its mass is recorded (m1). Alternatively, the balance can
be tared to zero.[17][19]

o Measure Volume of Liquid: A specific volume of 2,3,3-Trimethylindolenine (e.g., 10.0 mL) is
carefully added to the measuring cylinder. The volume (V) is read from the bottom of the
meniscus at eye level to avoid parallax error.[17]

o Measure Mass of Filled Cylinder: The measuring cylinder containing the liquid is reweighed,
and its mass is recorded (mz2).[17]

o Calculation:

o The mass of the liquid (m) is calculated by subtracting the mass of the empty cylinder from
the mass of the filled cylinder (m = mz - ma).

o The density (p) is calculated using the formula: p=m/ V.

e Replication: The procedure should be repeated multiple times, and the average value should
be reported for higher accuracy.[17]

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.benchchem.com/product/b142774?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Measurement

Weigh Empty Graduated Cylinder (m1)

y

Add Known Volume of Liquid (V)

y

Weigh Cylinder with Liquid (m2)

Calculation

Calculate Liquid Mass (m = m2 - m1)

:

Calculate Density (p =m/ V)

Result

Report Average Density

Click to download full resolution via product page

Workflow for Density Determination.

Solubility Determination

Solubility tests determine the ability of a solute to dissolve in a solvent, forming a
homogeneous solution.[20] This provides insights into the polarity and functional groups of the
compound.[21]

Methodology: Qualitative Solubility Test
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Sample Preparation: Place a small, measured amount of the solvent (e.g., 1 mL of water)
into a small test tube.

Solute Addition: Add a few drops of 2,3,3-Trimethylindolenine to the test tube.

Mixing and Observation: Vigorously shake or stir the mixture for 60 seconds.[20] Observe
whether the two liquids are miscible (form a single homogeneous layer) or immiscible (form
two distinct layers).[20]

Classification:
o Soluble/Miscible: The compound dissolves completely, forming one phase.
o Insoluble/Immiscible: The compound does not dissolve, and two phases are visible.

Solvent Variation: Repeat the procedure with different solvents of varying polarity, such as
chloroform, toluene, and dichlorobenzene, to establish a solubility profile.
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Workflow for Qualitative Solubility Testing.

Summary

2,3,3-Trimethylindolenine is a liquid at standard temperature and pressure with a well-defined
set of physical properties. Its high boiling point, specific density, and solubility in non-polar
organic solvents are critical parameters for its use in the synthesis of cyanine dyes and other
complex molecules. The experimental protocols outlined in this guide provide a framework for
the accurate and reliable determination of these essential physical characteristics, ensuring
proper handling, quality control, and application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142774#physical-properties-of-2-3-3-
trimethylindolenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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